![molecular formula C5H10O3S B108495 Cyclopentanesulfonic acid CAS No. 19247-73-5](/img/structure/B108495.png)
Cyclopentanesulfonic acid
Overview
Description
Cyclopentanesulfonic acid (CPSA) is an organic compound composed of one cyclopentane ring, one sulfonate group, and one carboxylic acid group. It is a white, crystalline solid with a molecular weight of 176.2 g/mol. It has a melting point of 145 °C and a boiling point of 242 °C. CPSA is used in a variety of applications, including as a surfactant, chelating agent, and corrosion inhibitor. It can also be used as a catalyst for organic reactions or as a ligand for metal complexes.
Scientific Research Applications
Synthesis of Cyclic Hydroxamic Acids
Cyclopentanesulfonic acid plays a role in the synthesis of cyclic hydroxamic acids. This process involves the treatment of cyclobutanone or cyclopentanone with N-hydroxybenzenesulfonamide under basic conditions, leading to ring-expanded cyclic hydroxamic acids. This method demonstrates a mechanism that includes the addition of the N-anion of N-hydroxybenzenesulfonamide to the ketone and a C-nitroso intermediate rearrangement (Banerjee & King, 2009).
Synthesis and Reactivity in Organometallic Chemistry
In organometallic chemistry, this compound derivatives serve as ligands in the synthesis of palladium(II) alkyl complexes. These complexes, such as (κ2-P,O-2a)PdMe(pyridine) and (κ2-P,O-2b)PdMe(pyridine), have been shown to polymerize ethylene and copolymerize ethylene with methyl acrylate, leading to linear polymers with various applications (Black & Jordan, 2017).
Electrolytic Dissociation in Pharmaceutical Intermediates
Cyclopentanedicarboxylic acids, closely related to this compound, are significant in the pharmaceutical industry as intermediates. Their behavior in solutions, particularly their electrolytic dissociation, influences the distribution of bioactive forms in solutions. This understanding is crucial for optimizing pharmaceutical formulations (Kvaratskhelia, Kvaratskhelia, & Kurtanidze, 2013).
Application in Drug Design
This compound derivatives have been explored as isosteres for the carboxylic acid functional group in drug design. For instance, cyclopentane-1,3-dione derivatives have shown potential in replacing the carboxylic acid group in thromboxane A2 receptor antagonists, demonstrating similar efficacy in binding assays (Ballatore et al., 2011).
Synthesis of Taurine Analogues
This compound is involved in the synthesis of taurine analogues. The method includes sulfur monochloride addition to alkenes like cyclopentene, followed by oxidation and chlorine substitution, leading to aminothis compound (Machetti et al., 2002).
Eco-Friendly Solvent Applications
This compound derivatives are being investigated as eco-friendly solvents in biotechnology and biorefineries. Cyclopentyl methyl ether (CPME), derived from cyclopentanol or cyclopentanone, offers valuable properties like low peroxide formation, stability, and high boiling point, making it suitable for diverse applications (de Gonzalo, Alcántara, & Domínguez de María, 2019).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Many sulfonic acid derivatives are known to interact with various proteins and enzymes in the body .
Biochemical Pathways
Without specific information on Cyclopentanesulfonic acid, it’s difficult to determine the exact biochemical pathways it affects. Many drugs influence the flux of metabolites through metabolic pathways to ensure the output of the pathways meets biological demand .
Pharmacokinetics (ADME)
These properties are crucial for a drug’s bioavailability and efficacy .
Result of Action
The effects of a drug at the molecular and cellular level often involve changes in cellular processes and functions .
properties
IUPAC Name |
cyclopentanesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O3S/c6-9(7,8)5-3-1-2-4-5/h5H,1-4H2,(H,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAIKGZQRXQYYJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80577104 | |
Record name | Cyclopentanesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80577104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19247-73-5 | |
Record name | Cyclopentanesulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80577104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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